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Compound of Interest

Compound Name: 2-Cyanoacetamide

Cat. No.: B1669375 Get Quote

Application Note & Protocols for Researchers

Introduction
2-Cyanoacetamide (CAA) is a highly versatile and reactive organic compound that serves as a

fundamental building block in the synthesis of a wide array of agrochemicals. Its structure,

featuring an active methylene group flanked by a nitrile and an amide, allows for diverse

chemical transformations, making it an invaluable precursor for constructing complex

heterocyclic systems with potent biological activities. This document provides an overview of

the application of 2-cyanoacetamide in the synthesis of fungicides and insecticides, complete

with quantitative efficacy data and detailed experimental protocols for researchers in crop

protection and development.

General Synthetic Pathways from 2-
Cyanoacetamide
The reactivity of 2-cyanoacetamide makes it a cornerstone in heterocyclic synthesis. The

active methylene group can readily participate in condensation reactions, particularly the

Knoevenagel condensation with aldehydes and ketones. The resulting α,β-unsaturated

products are primed for subsequent intramolecular cyclization reactions, often through a

Michael addition, to form various substituted pyridines, pyrimidines, and other heterocyclic

scaffolds essential for agrochemical activity.
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2-Cyanoacetamide +
Ethylurea

1. Acylation
(e.g., Acetic Anhydride)

1-Cyanoacetyl-3-ethylurea

2. Nitrosation
(e.g., NaNO2, Acid)

2-Cyano-2-hydroxyimino-N-
(ethylcarbamoyl)acetamide

(Oxime Intermediate)

3. Methylation
(e.g., Dimethyl Sulfate)

Cymoxanil
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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